Cas no 1260665-15-3 (ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate)

• Product Name: ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate
• CAS No: 1260665-15-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5833259
• PubChem ID: 72213096
• Update Time: 2025-06-08

ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-(aminomethyl)-4-chloro-, ethyl ester
• ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate
• 1260665-15-3
• EN300-11720891
• ETHYL 3-AMINO-2-(4-CHLOROBENZYL)PROPANOATE
• ethyl 3-amino-2-[(4-chlorophenyl)methyl]propanoate
• AB72200

• Inchi： 1S/C12H16ClNO2/c1-2-16-12(15)10(8-14)7-9-3-5-11(13)6-4-9/h3-6,10H,2,7-8,14H2,1H3
• InChI Key： GABUZLJRDRBCPL-UHFFFAOYSA-N
• SMILES： C1(CC(CN)C(OCC)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 350.5±37.0 °C(Predicted)
• pka: 8.35±0.10(Predicted)

Additional information on ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate

Ethyl 3-Amino-2-(4-Chlorophenyl)methylpropanoate (CAS No. 1260665-15-3): A Comprehensive Overview

Ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate (CAS No. 1260665-15-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate consists of an ethyl ester group, an amino functional group, and a substituted phenyl ring. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable compound for further investigation. The presence of the amino group allows for the formation of hydrogen bonds, which can enhance its interactions with biological targets. The chlorophenyl substituent introduces additional complexity and can influence the compound's pharmacological properties.

Recent studies have explored the potential of ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate in various therapeutic areas. One notable application is in the development of drugs targeting neurological disorders. Research has shown that compounds with similar structures exhibit neuroprotective effects by modulating specific receptors and signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the activity of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

In addition to its potential in neurological applications, ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

The synthesis of ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate involves several well-established organic reactions. One common approach is to start with an appropriate amino acid derivative and undergo esterification followed by substitution reactions to introduce the desired functional groups. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize each step carefully.

To ensure the safety and efficacy of compounds like ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate, extensive preclinical studies are conducted to evaluate their pharmacokinetic and pharmacodynamic properties. These studies typically involve in vitro assays to assess cytotoxicity, enzyme inhibition, and receptor binding affinity, as well as in vivo models to evaluate bioavailability, distribution, metabolism, and excretion (ADME). The results from these studies provide crucial information for advancing the compound into clinical trials.

Clinical trials are a critical phase in drug development, where the safety and efficacy of a compound are rigorously tested in human subjects. While no specific clinical trials have been reported for ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate, preclinical data suggest that it has promising therapeutic potential. Future clinical trials will be essential to validate these findings and determine its suitability for use as a therapeutic agent.

In conclusion, ethyl 3-amino-2-(4-chlorophenyl)methylpropanoate (CAS No. 1260665-15-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing medical science.